Cas no 68535-53-5 (4-(1H-pyrazol-5-yl)phenol)

4-(1H-Pyrazol-5-yl)phenol is a versatile heterocyclic compound featuring a phenol group linked to a pyrazole ring. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both phenolic and pyrazole functionalities allows for selective modifications, enabling applications in ligand design, coordination chemistry, and medicinal chemistry research. Its stability under standard conditions and compatibility with common organic reactions enhance its utility in multi-step synthetic routes. The compound's well-defined aromatic and heteroaromatic characteristics also make it suitable for studying structure-activity relationships in drug discovery. High-purity grades ensure reproducibility in research and industrial applications.

4-(1H-pyrazol-5-yl)phenol structure

Product Name:4-(1H-pyrazol-5-yl)phenol

CAS No:68535-53-5

MF:C₉H₈N₂O

MW:160.17262172699

MDL:MFCD18324802

CID:499674

Update Time:2025-05-27

4-(1H-pyrazol-5-yl)phenol Chemical and Physical Properties

Names and Identifiers

- 4-(1H-Pyrazol-3-yl)phenol
- 4-(1,2-dihydropyrazol-3-ylidene)cyclohexa-2,5-dien-1-one
- 4-(2H-PYRAZOL-3-YL)-PHENOL
- Phenol,4-(1H-pyrazol-3-yl)-
- 3-(4-hydroxyphenyl)-1H-pyrazole
- 4-(1(2)H-pyrazol-3-yl)-phenol
- 4-(2H-Pyrazol-3-yl)phenol
- 4-pyrazol-3-yl-phenol
- FT-0687576
- KB-237563
- PubChem22743
- SureCN1188863
- SureCN6344688
- 4-(1H-pyrazol-5-yl)phenol
- MDL： MFCD18324802
- Inchi： 1S/C9H8N2O/c12-8-3-1-7(2-4-8)9-5-6-10-11-9/h1-6,12H,(H,10,11)
- InChI Key： BMTMKKHYTIDVKH-UHFFFAOYSA-N
- SMILES： OC1C=CC(=CC=1)C1=CC=NN1

Computed Properties

Exact Mass: 160.06374
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1

Experimental Properties

Density: 1.284±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 165-168 ºC (ethanol )
Solubility: Very slightly soluble (0.42 g/l) (25 º C),
PSA: 48.91

4-(1H-pyrazol-5-yl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B530480-10mg	4-(1H-pyrazol-5-yl)phenol	68535-53-5		10mg	$ 50.00	2022-06-07
TRC	B530480-50mg	4-(1H-pyrazol-5-yl)phenol	68535-53-5		50mg	$ 160.00	2022-06-07
TRC	B530480-100mg	4-(1H-pyrazol-5-yl)phenol	68535-53-5		100mg	$ 250.00	2022-06-07
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